2-bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide

• IUPAC Name: 2-bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C12H9BrFNO2/c13-11-6-8(14)3-4-10(11)12(16)15-7-9-2-1-5-17-9/h1-6H,7H2,(H,15,16)
• InChI Key: WBDYHCTWPYDMKX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C2=C(C=C(C=C2)F)Br
• Molecular Formula: C12H9BrFNO2
• Molecular Weight: 298.11 g/mol

Description

2-bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide is a chemical compound with potential applications in scientific research. It is a derivative of benzamide and contains a bromine and fluorine atom, as well as a furan-2-ylmethyl group. This compound is of interest due to its potential as a tool for studying biological processes and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide involves the inhibition of a specific enzyme. This enzyme is involved in the regulation of various cellular processes, including cell division and proliferation. Inhibition of this enzyme can lead to a variety of cellular effects, including changes in gene expression and cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide are still being investigated. However, it has been shown to have an effect on the expression of certain genes, as well as on the proliferation and survival of cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide in lab experiments is its specificity for the target enzyme. This allows for more precise investigation of the role of this enzyme in various biological processes. However, one limitation is that it may not be effective in all cell types or in all experimental systems.

Future Directions

There are several potential future directions for research involving 2-bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide. One direction is to investigate its potential as a therapeutic agent for diseases in which the target enzyme is overactive. Another direction is to investigate its potential as a tool for studying the role of this enzyme in various biological processes. Additionally, further investigation into the biochemical and physiological effects of this compound may provide insight into its potential applications.

Synthesis Methods

The synthesis of 2-bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide has been described in the literature. One method involves the reaction of 2-bromo-4-fluorobenzoyl chloride with furan-2-ylmethanol in the presence of a base. The resulting intermediate is then treated with ammonium acetate to yield the final product.

Scientific Research Applications

2-bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide has potential applications in scientific research as a tool for studying biological processes. It has been shown to inhibit the activity of a specific enzyme, which is involved in a variety of cellular processes. This inhibition can be used to investigate the role of this enzyme in various biological processes and diseases.